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Compound of Interest

Compound Name: SMP-797 hydrochloride

Cat. No.: B1681836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMP-797 hydrochloride is a potent and selective inhibitor of Acyl-CoA: cholesterol

acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT). ACAT is a crucial

intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters

for storage in lipid droplets. By inhibiting ACAT, SMP-797 hydrochloride modulates cellular

cholesterol homeostasis, which has significant implications for various physiological and

pathological processes. These application notes provide a detailed protocol for the dissolution

and use of SMP-797 hydrochloride in cell culture experiments, along with information on its

mechanism of action.
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Parameter Value Reference

Chemical Name

1-(4-amino-2,6-

diisopropylphenyl)-3-(1-butyl-4-

(3-(3-

hydroxypropoxy)phenyl)-2-oxo-

1,2-dihydro-1,8-naphthyridin-3-

yl)urea hydrochloride

CAS Number 259224-95-8

Molecular Weight 622.21 g/mol

Appearance Solid powder

Purity >98%

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)

Storage of Solid

Short term (days to weeks): 0 -

4°C, dark and dry. Long term

(months to years): -20°C.

Storage of Stock Solution

Short term (days to weeks): 0 -

4°C. Long term (months):

-20°C.

Recommended Stock Solution

Concentration
5-10 mM in DMSO

Recommended Final

Concentration in Cell Culture

0.1 - 10 µM (concentration

should be optimized for

specific cell lines and assays)

Experimental Protocols
Preparation of SMP-797 Hydrochloride Stock Solution
(10 mM)
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Disclaimer: The following protocol is based on common practices for other ACAT inhibitors due

to the absence of a specific manufacturer's protocol for SMP-797 hydrochloride in cell culture.

Researchers should perform small-scale solubility and stability tests before preparing large

volumes.

Materials:

SMP-797 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated balance.

Carefully weigh the desired amount of SMP-797 hydrochloride powder. For a 10 mM

stock solution, you will need 6.22 mg for 1 mL of DMSO.

Dissolution:

Add the appropriate volume of sterile DMSO to the tube containing the SMP-797
hydrochloride powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath for a few minutes can aid dissolution if necessary.

Sterilization and Storage:
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The DMSO stock solution is considered sterile if prepared from sterile components under

aseptic conditions. Filtration is generally not recommended for DMSO-based stock

solutions as it can lead to loss of compound.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term use.

Dilution of SMP-797 Hydrochloride for Cell Culture
Application
Materials:

10 mM SMP-797 hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Intermediate Dilutions (if necessary):

Prepare intermediate dilutions of the 10 mM stock solution in sterile cell culture medium.

For example, to get a 1 mM intermediate solution, add 10 µL of the 10 mM stock to 90 µL

of medium.

Final Working Concentration:

Add the appropriate volume of the stock or intermediate solution to the final volume of cell

culture medium to achieve the desired working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be toxic to cells. For example, to

achieve a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000
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dilution (e.g., add 1 µL of stock to 1 mL of medium), resulting in a final DMSO

concentration of 0.1%.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without the SMP-797 hydrochloride. This is crucial to distinguish the

effects of the compound from the effects of the solvent.

Application to Cells:

Remove the existing medium from your cultured cells and replace it with the medium

containing the desired final concentration of SMP-797 hydrochloride or the vehicle

control.

Incubate the cells for the desired experimental duration.

Signaling Pathway and Experimental Workflow

Experimental Workflow for SMP-797 Hydrochloride
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Caption: Workflow for preparing and using SMP-797 hydrochloride.
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Mechanism of Action of SMP-797 Hydrochloride
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Caption: SMP-797 inhibits ACAT, altering cholesterol metabolism.

To cite this document: BenchChem. [Application Notes and Protocols for SMP-797
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681836#how-to-dissolve-smp-797-hydrochloride-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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